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An In-Depth Technical Guide to 3-(3-Bromophenyl)morpholine Hydrochloride

Introduction

3-(3-Bromophenyl)morpholine hydrochloride is a synthetic organic compound featuring a
morpholine ring attached to a bromophenyl group. As a substituted morpholine, it belongs to a
class of compounds that are of significant interest in medicinal chemistry and drug discovery.
The morpholine scaffold is a versatile and valuable pharmacophore due to its favorable
physicochemical properties, including its ability to improve aqueous solubility and metabolic
stability of drug candidates.[1][2] This heterocycle is a common building block in the synthesis
of a wide range of biologically active molecules, including anticancer, anti-inflammatory, and
antiviral agents.[1][3]

The presence of a bromine atom on the phenyl ring provides a site for further chemical
modification through various cross-coupling reactions, making 3-(3-Bromophenyl)morpholine a
key intermediate in the synthesis of more complex molecules.[4] This guide provides a
comprehensive overview of the chemical and physical properties, synthesis, analytical
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characterization, applications, and safety considerations for 3-(3-Bromophenyl)morpholine
hydrochloride, intended for researchers, scientists, and professionals in the field of drug
development.

Physicochemical Properties

The fundamental physicochemical properties of 3-(3-Bromophenyl)morpholine and its
hydrochloride salt are summarized in the table below. It is important to distinguish between the
free base and the hydrochloride salt, as their properties, particularly solubility, will differ.

Property Value Source

3-(3-Bromophenyl)morpholine
Chemical Name ( phenyl)morp

hydrochloride
Molecular Formula C10H13BrCINO [5]
Molecular Weight 278.57 g/mol [5][6]
CAS Number 1391581-41-1 [7]
White solid (for related
Appearance [8]
compounds)

. i [9] (inferred for hydrochloride
Solubility Soluble in water 0
sa

Storage Temperature 0-8 °C (for a related isomer) [8]

Synthesis and Purification

The synthesis of 3-(3-Bromophenyl)morpholine typically involves a Buchwald-Hartwig
amination reaction, a powerful method for forming carbon-nitrogen bonds. The following is a
representative protocol adapted from the synthesis of a similar isomer, 4-(3-
bromophenyl)morpholine.[4] This is followed by conversion to the hydrochloride salt.

Synthesis of 3-(3-Bromophenyl)morpholine

Experimental Protocol:
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To a reaction flask under an inert atmosphere (e.g., argon), add 1,3-dibromobenzene,
morpholine, and an anhydrous solvent such as toluene.

Add the palladium catalyst, for instance, a mixture of a palladium source like
tris(dibenzylideneacetone)dipalladium(0) and a phosphine ligand such as (R)-BINAP.

Add a base, for example, sodium tert-butoxide, to the reaction mixture.
Heat the mixture to a temperature of around 100°C and stir overnight.

After the reaction is complete (monitored by TLC or LC-MS), cool the mixture to room
temperature.

Dilute the reaction mixture with an organic solvent like ethyl acetate and wash with water and
brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under
reduced pressure.

Purify the crude product by silica gel column chromatography to obtain the desired 3-(3-
Bromophenyl)morpholine.

1,3-Dibromobenzene
+

Morpholine

Palladium Catalyst
(e.g., Pd2(dba)3 + BINAP)
Base

A
Bucgﬁa}Ld;;l:;t\mg Agueous Workup Silica Gel 3-(3-Bromophenyl)morpholine
(100°C, overnight) (EtOAc, H20, Brine) Chromatography (Free Base)
— ,
(e.g., NaOtBu)
Anhydrous Toluene
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Caption: Synthetic workflow for 3-(3-Bromophenyl)morpholine.

Conversion to Hydrochloride Salt

Experimental Protocol:

» Dissolve the purified 3-(3-Bromophenyl)morpholine free base in a suitable anhydrous
organic solvent, such as diethyl ether or ethyl acetate.

e Slowly add a solution of hydrochloric acid in the same or a compatible solvent (e.g., 2M HCI
in diethyl ether) dropwise to the stirred solution of the free base at 0°C.

o A precipitate of the hydrochloride salt should form.
« Stir the mixture for a short period to ensure complete precipitation.

e Collect the solid by filtration, wash with a small amount of cold anhydrous solvent, and dry
under vacuum to yield 3-(3-Bromophenyl)morpholine hydrochloride.

Spectroscopic and Analytical Characterization

Characterization of 3-(3-Bromophenyl)morpholine hydrochloride is essential to confirm its
identity and purity. Standard analytical techniques include Nuclear Magnetic Resonance (NMR)
spectroscopy, Mass Spectrometry (MS), and High-Performance Liquid Chromatography
(HPLC).

Spectroscopic Data

While specific spectra for this exact compound are not readily available in the public domain,
the expected spectroscopic features can be predicted:

e 1H NMR: The spectrum would show characteristic signals for the protons on the morpholine
ring, typically in the range of 3-4 ppm. The aromatic protons on the bromophenyl ring would
appear in the aromatic region (around 7-8 ppm) with splitting patterns indicative of their
substitution.
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e 13C NMR: The spectrum would display signals for the carbon atoms of the morpholine ring
(typically around 45-70 ppm) and the bromophenyl ring (in the aromatic region, ~120-140
ppm). The carbon attached to the bromine would have a characteristic chemical shift.

e Mass Spectrometry (MS): The mass spectrum would show a molecular ion peak
corresponding to the mass of the free base, with a characteristic isotopic pattern due to the
presence of bromine.[10]

Analytical Methods

High-Performance Liquid Chromatography (HPLC) is a common and reliable method for
assessing the purity of pharmaceutical intermediates.[11]

Experimental Protocol: RP-HPLC Method

Instrumentation: A standard HPLC system with a UV detector.[11]
e Column: A C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 um patrticle size).[11]

» Mobile Phase: A gradient elution using a mixture of an aqueous buffer (e.g., ammonium
formate with formic acid) and an organic solvent like methanol or acetonitrile is often
effective.[11][12]

o Flow Rate: A typical flow rate is 1.0 mL/min.[11]

o Detection: UV detection at a wavelength where the phenyl ring shows strong absorbance
(e.g., 254 nm).[11]

o Sample Preparation: Prepare a stock solution of the compound in the mobile phase and
dilute to an appropriate concentration for analysis.
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Caption: Workflow for HPLC analysis of 3-(3-Bromophenyl)morpholine HCI.

Applications in Research and Drug Development
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Morpholine and its derivatives are widely used in organic synthesis and are key components of
many approved drugs.[3][13] 3-(3-Bromophenyl)morpholine hydrochloride serves as a
valuable building block for the synthesis of more complex molecules with potential therapeutic
applications, particularly in the area of central nervous system (CNS) disorders.[2]

» Scaffold for CNS-Active Compounds: The morpholine ring can improve the pharmacokinetic
properties of a molecule, such as solubility and brain permeability, which is crucial for CNS
drug candidates.[]

¢ Intermediate for Lead Optimization: The bromo-substituent on the phenyl ring allows for
further chemical modifications through reactions like Suzuki, Heck, or Sonogashira cross-
coupling, enabling the exploration of structure-activity relationships (SAR) during lead
optimization.[14]

e Precursor to Biologically Active Molecules: Substituted phenylmorpholines are precursors to
compounds that have shown a range of biological activities, including as enzyme inhibitors
and receptor modulators.[2][14][15]

3-(3-Bromophenyl)morpholine HCI

Cross-Coupling Reactions l
Suzuki Coupling Heck Reaction Sonogashira Coupling
(with Boronic Acids) (with Alkenes) (with Alkynes)

Diverse Chemical Libraries

(CNS Drug Candidates) (Enzyme Inhibitors) (Receptor Modulators)
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Caption: Role as a key intermediate in chemical synthesis.

Safety, Handling, and Storage
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As with any chemical, proper safety precautions must be taken when handling 3-(3-
Bromophenyl)morpholine hydrochloride. The safety information is generally based on
related compounds and the morpholine scaffold.

o General Handling: Handle in a well-ventilated area or under a chemical fume hood.[16][17]
Avoid contact with skin, eyes, and clothing.[16][17] Do not breathe dust or vapors.[16]

o Personal Protective Equipment (PPE): Wear appropriate protective gloves, clothing, and
eye/face protection.[16][18]

e In Case of Exposure:

o Eyes: Rinse immediately with plenty of water for at least 15 minutes and seek medical
attention.[16][17]

o Skin: Wash off immediately with soap and plenty of water while removing all contaminated
clothing.[17]

o Inhalation: Move to fresh air. If breathing is difficult, give oxygen and seek medical
attention.[16]

o Ingestion: Do NOT induce vomiting. Rinse mouth and seek immediate medical attention.
[16]

» Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place.[16][17] Store
away from strong oxidizing agents.[16][17]

Conclusion

3-(3-Bromophenyl)morpholine hydrochloride is a valuable chemical intermediate with
significant potential in the field of drug discovery and development. Its morpholine core imparts
favorable pharmacokinetic properties, while the bromophenyl group offers a versatile handle for
synthetic diversification. This guide has provided a detailed overview of its chemical properties,
synthesis, characterization, and applications, along with essential safety information. For
researchers and scientists, this compound represents a key starting point for the synthesis of
novel and potentially therapeutic molecules.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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